Cas no 585-50-2 (3-[3-(trifluoromethyl)phenyl]propanoic acid)

• Product Name: 3-[3-(trifluoromethyl)phenyl]propanoic acid
• CAS No: 585-50-2
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD00090487
• CID: 38516
• PubChem ID: 2777683
• Update Time: 2024-10-28

3-[3-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)propanoic acid
• RARECHEM AL BO 1070
• 3-(3'-TRIFLUOROMETHYLPHENYL)-PROPIONIC ACID
• 3-(3-TRIFLUOROMETHYLPHENYL)PROPIONIC ACID
• 3-Trifluoromethylbenzenepropanoic acid
• 3-(3-Carboxyprop-1-yl)benzotrifluoride
• 3-Benzotrifluoridepropanoic acid
• 3-(3-Trifluoromethyl-phenyl)-propionic acid
• 3-[3-(trifluoromethyl)phenyl]propanoic acid
• 3-(Trifluoromethyl)hydrocinnamic Acid
• Hydrocinnamicacid, m-(trifluoromethyl)- (7CI,8CI)
• 3-(3-Trifluoromethylphenyl)propanoicacid
• 3-[3-(Trifluoromethyl)phenyl]propionic acid
• m-(Trifluoromethyl)hydrocinnamicacid
• BENZENEPROPANOIC ACID, 3-(TRIFLUOROMETHYL)-
• 4U44XHH79H
• Cinacalcet (m5)
• 3-(3-Trifluoromethylphenyl)propionicacid
• m-(Trifluoromethyl)hydrocinnamic acid
• PubChem18201
• KSC608I8D
• 3-trifluoromethylbenylacetic acid
• 3-(3-TRIFLUOROMETHYLPHENYL)PROPANOIC ACID
• 3-(3-trifluoromethylphenyl)-propanoic acid
• J-510632
• 3-(TRIFLUOROMETHYL)PHENYLPROPIONIC ACID
• Benzenepropanoic acid, 3-(trifluoromethyl)-; Hydrocinnamic acid, m-(trifluoromethyl)- (7CI,8CI); 3-(3-Trifluoromethylphenyl)propanoic acid; 3-Trifluoromethylbenzenepropanoic acid; 3-[3-(Trifluoromethyl)phenyl]propionic acid; m-(Trifluoromethyl)hydrocinnamic acid
• PS-6700
• AC-25458
• 585-50-2
• CS-M0214
• Z317037944
• BCP22720
• SY017731
• SCHEMBL365336
• AKOS000170971
• MFCD00090487
• AB03269
• 3-(3-trifluoromethyl-phenyl)propionic acid
• 3-(3-trifluoromethyl-phenyl) -propionic acid
• CK2083
• EN300-98646
• A8285
• 3-(3-(trifluoromethyl)phenyl)propanoicacid
• FT-0651214
• Q27260496
• DTXSID00380617
• T2931
• m-trifluoromethylbenzyl acetic acid
• UNII-4U44XHH79H
• AMY4039
• DB-022141

• MDL： MFCD00090487
• Inchi： 1S/C10H9F3O2/c11-10(12,13)8-3-1-2-7(6-8)4-5-9(14)15/h1-3,6H,4-5H2,(H,14,15)
• InChI Key： YLTJJMIWCCJIHI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 218.05500
• Monoisotopic Mass: 218.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No data available
• Density: 1.307
• Melting Point: 35°C(lit.)
• Boiling Point: 149°C/11mmHg(lit.)
• Flash Point: 116.3±25.9 °C
• Refractive Index: 1.474
• PSA: 37.30000
• LogP: 2.72260

3-[3-(trifluoromethyl)phenyl]propanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters